![molecular formula C11H21NO4 B1248608 3-[(2-Methylpropanoyl)oxy]-4-(trimethylazaniumyl)butanoate](/img/structure/B1248608.png)
3-[(2-Methylpropanoyl)oxy]-4-(trimethylazaniumyl)butanoate
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Overview
Description
O-isobutyrylcarnitine is an O-acylcarnitine having isobutyryl as the acyl substituent. It has a role as a human metabolite. It derives from an isobutyric acid.
Scientific Research Applications
Synthesis Applications
Synthesis of Methyl Esters and Derivatives
The compound has been utilized in the synthesis of various methyl esters and derivatives. For instance, methyl 3-oxo-4,4-dimethylpentanoate-1,3-14C was prepared using a Grignard reagent from 2-chloro-2-methylpropane, illustrating the versatility of such compounds in organic synthesis (Sieving, 1987).
Model Compounds in Polymer Research
Derivatives like Methyl (3R)-3-{[(3′R)-3′-hydroxybutanoyl]oxy}butanoate (MHBOB) have been prepared as model compounds for poly[(R)-3-hydroxybutanoate] in NMR studies. This demonstrates the role of such compounds in understanding and developing polymer structures (Li, Uzawa, & Doi, 1997).
Structural Analysis in Crystallography
In the field of crystallography, this compound's derivatives, such as succinylcholinium diiodide, have been studied for their structural properties. The analysis of such compounds contributes to our understanding of molecular interactions and structural biology (Pažout, Maixner, Dušek, & Kratochvíl, 2011).
Polymer and Material Science
Development of High-Performance Polymers
Research has explored the synthesis of polymers incorporating 3-[(2-Methylpropanoyl)oxy]-4-(trimethylazaniumyl)butanoate derivatives. For example, a polyester-type phthalonitrile cyano resin with branched structure was synthesized, showing the potential of these compounds in creating high-temperature resistant materials (Wang et al., 2020).
Synthesis of Miktoarm Star Polymers
The compound has been used in the synthesis of novel miktoarm star polymers, showcasing its role in advanced polymer chemistry. This involves a combination of atom transfer radical polymerization and ring-opening polymerization (Erdogan, Ozyurek, Hizal, & Tunca, 2004).
Biocatalysis and Medicinal Chemistry
- Biocatalytic Transesterification Reactions: Studies have demonstrated the use of acid anhydrides for the regioselective acylation of primary hydroxyl groups in derivatives of this compound. This highlights its role in selective and efficient biocatalytic processes (Kumar et al., 2015).
properties
Molecular Formula |
C11H21NO4 |
---|---|
Molecular Weight |
231.29 g/mol |
IUPAC Name |
3-(2-methylpropanoyloxy)-4-(trimethylazaniumyl)butanoate |
InChI |
InChI=1S/C11H21NO4/c1-8(2)11(15)16-9(6-10(13)14)7-12(3,4)5/h8-9H,6-7H2,1-5H3 |
InChI Key |
LRCNOZRCYBNMEP-UHFFFAOYSA-N |
SMILES |
CC(C)C(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
Canonical SMILES |
CC(C)C(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
synonyms |
isobutyryl-1-carnitine isobutyrylcarnitine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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